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Compound of Interest

Compound Name: VMAT2-IN-4

cat. No.: B12369657

For Researchers, Scientists, and Drug Development Professionals

Introduction

VMAT2-IN-4 is a potent and water-soluble inhibitor of the vesicular monoamine transporter 2
(VMAT2).[1][2][3] VMAT2 is an integral membrane protein responsible for the transport of
monoamine neurotransmitters, such as dopamine, norepinephrine, serotonin, and histamine,
from the cytoplasm into synaptic vesicles.[4] By inhibiting VMAT2, VMAT2-IN-4 blocks the
loading of these neurotransmitters into vesicles, thereby reducing their release into the synaptic
cleft. This mechanism of action makes VMAT2-IN-4 a valuable tool for research in areas such
as methamphetamine addiction.[4]

These application notes provide detailed protocols for the preparation of VMAT2-IN-4 solutions
and information on its stability to ensure reliable and reproducible experimental results.

Chemical and Physical Properties
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Property Value Reference
(2R)-1-((2S,5R)-2,5-bis(4-
difluoromethoxy)phenethyl)pyr
IUPAC Name ( o P _y)py [1][2]
rolidin-1-yl)propane-1,2-diol
hydrochloride
Molecular Formula C25H32CIFANO4 [4]
Molecular Weight 521.97 g/mol [4]
CAS Number 1436695-49-6 [4]
Appearance White to off-white solid
) >98% (as specified by most
Purity ) )
commercial suppliers)
Biological Activity
Target Assay Ki Reference
[3H]Dihydrotetrabenaz
VMAT2 ine ([3H]DTBZ) 560 nM [1][21[4]
Binding
[3H]Dopamine
VMAT2 45 nM [11121[31[4]

([3H]DA) Uptake

VMAT2 Signaling Pathway

The following diagram illustrates the role of VMAT2 in monoaminergic neurotransmission and
the mechanism of action of VMAT2-IN-4.
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VMAT2 Signaling Pathway and Inhibition
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VMAT2-IN-4 Solution Preparation Workflow

Weigh VMAT2-IN-4
in a sterile tube

Choose Solvent

Stock Solution

Working Solution
Add appropriate volume Add appropriate volume
of DMSO for stock solution of sterile water for working solution

'

Vortex/sonicate to
ensure complete dissolution
Sterile filter (optional,
for cell-based assays)

Aliquot for storage
Store at recommended
temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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